N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H18N2O2S/c1-3-20-15-10-6-13(7-11-15)18-16(21)17-12-4-8-14(19-2)9-5-12/h4-11H,3H2,1-2H3,(H2,17,18,21)
• InChI Key: FEGXAHGJWVINTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea, also known as EMPTU, is a chemical compound that belongs to the class of thioureas. It has been widely studied for its potential applications in various fields, including medicine, agriculture, and materials science. EMPTU has shown promising results in several scientific studies, and its unique properties make it an attractive candidate for future research.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea is not fully understood, but several studies have suggested that it works by targeting specific signaling pathways in cells. In cancer cells, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to induce apoptosis by activating the caspase cascade and inhibiting the Akt/mTOR pathway. In weed species, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to inhibit the activity of the enzyme acetolactate synthase, which is essential for the production of branched-chain amino acids.
Biochemical and physiological effects:
N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to have several biochemical and physiological effects. In cancer cells, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to induce apoptosis, inhibit cell proliferation, and modulate specific signaling pathways. In weed species, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to inhibit the production of branched-chain amino acids, leading to growth inhibition and eventual death. In PVC plastics, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to improve the thermal stability and mechanical properties of the material.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has several advantages for lab experiments, including its relatively low cost, ease of synthesis, and wide range of potential applications. However, there are also some limitations to its use in lab experiments. N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea is relatively unstable and can degrade over time, which can affect the reproducibility of results. Additionally, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has not been extensively studied in vivo, and its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea. In medicine, further studies are needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea and its potential as an anti-cancer agent. Additionally, studies are needed to evaluate the potential toxicity and side effects of N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea in vivo. In agriculture, further studies are needed to evaluate the efficacy of N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea as a herbicide and fungicide in different crop species. In materials science, further studies are needed to optimize the use of N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea as a stabilizer for PVC plastics and to evaluate its potential use in other materials.

Synthesis Methods

N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea can be synthesized using various methods, including the reaction between 4-ethoxyaniline and 4-methoxyphenyl isothiocyanate. The reaction is carried out in the presence of a base, such as triethylamine, and the resulting product is purified using column chromatography. Other methods involve the reaction of 4-ethoxyaniline with thiophosgene, followed by the reaction with 4-methoxyaniline.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has shown promising results as an anti-cancer agent. Several studies have demonstrated that N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea can induce apoptosis, or programmed cell death, in cancer cells. N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has also been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways.
In agriculture, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been studied for its potential use as a herbicide. It has been shown to effectively control the growth of several weed species, including common lambsquarters and velvetleaf. N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has also been studied for its potential use as a fungicide, with promising results against several fungal species.
In materials science, N-(4-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been studied for its potential use as a stabilizer for polyvinyl chloride (PVC) plastics. It has been shown to effectively improve the thermal stability and mechanical properties of PVC, making it a promising candidate for future research.